Cas no 155503-04-1 (1H-Indole, 1-ethyl-3-[2-nitro-1-(nitromethyl)ethyl]-)

• Product name: 1H-Indole, 1-ethyl-3-[2-nitro-1-(nitromethyl)ethyl]-
• CAS No: 155503-04-1
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 1331258

1H-Indole, 1-ethyl-3-[2-nitro-1-(nitromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-ethyl-3-[2-nitro-1-(nitromethyl)ethyl]-

• Inchi： 1S/C13H15N3O4/c1-2-14-9-12(11-5-3-4-6-13(11)14)10(7-15(17)18)8-16(19)20/h3-6,9-10H,2,7-8H2,1H3
• InChI Key： ZERDXNXBGDEFBQ-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(C(C[N+]([O-])=O)C[N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 277.10635

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 484.7±45.0 °C(Predicted)
• PSA: 91.21
• pka: 7.50±0.38(Predicted)